8-Hydrazinyl-3,7-dimethyl-4,5-dihydropurine-2,6-dione
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Overview
Description
3,7-dihydro-3-methyl-1H-purine-2,6-dione , is a chemical substance with the CAS number 1076-22-8. It falls within the purine class of compounds and has the following structural formula:
C6H6N4O2
Preparation Methods
Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. it is primarily used in the context of plant hormones and cell division factors.
Chemical Reactions Analysis
The compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not explicitly available. Major products formed from these reactions would depend on the specific reaction type.
Scientific Research Applications
8-Hydrazinyl-3,7-dimethyl-4,5-dihydropurine-2,6-dione finds applications in several scientific fields:
Chemistry: Its unique structure may contribute to novel ligands or catalysts.
Biology: It could be relevant in studies related to nucleic acids, purine metabolism, or enzyme inhibition.
Medicine: Investigate its potential as an antiviral or anticancer agent.
Industry: Explore its use in specialty chemicals or pharmaceuticals.
Mechanism of Action
The precise mechanism by which this compound exerts its effects remains an area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.
Comparison with Similar Compounds
Properties
Molecular Formula |
C7H12N6O2 |
---|---|
Molecular Weight |
212.21 g/mol |
IUPAC Name |
8-hydrazinyl-3,7-dimethyl-4,5-dihydropurine-2,6-dione |
InChI |
InChI=1S/C7H12N6O2/c1-12-3-4(9-6(12)11-8)13(2)7(15)10-5(3)14/h3-4H,8H2,1-2H3,(H,9,11)(H,10,14,15) |
InChI Key |
KQZUKMVYWBOJHY-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2C(N=C1NN)N(C(=O)NC2=O)C |
Origin of Product |
United States |
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